Cas no 238742-86-4 (5-({5-(Trifluoromethyl)-2-pyridylthio}methyl)-2-furoic Acid)

• Product Name: 5-({5-(Trifluoromethyl)-2-pyridylthio}methyl)-2-furoic Acid
• CAS No: 238742-86-4
• MF: C₁₂H₈F₃NO₃S
• MW: 303.257032394409
• CID: 245538
• PubChem ID: 2736458
• Update Time: 2025-05-23

5-({5-(Trifluoromethyl)-2-pyridylthio}methyl)-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylicacid, 5-[[[5-(trifluoromethyl)-2-pyridinyl]thio]methyl]-
• 5-({[5-(trifluoromethyl)-2-pyridyl]thio}methyl)-2-furoic acid
• 5-[[5-(trifluoromethyl)pyridin-2-yl]sulfanylmethyl]furan-2-carboxylic acid
• 5-[5-(TrifluoroMethyl)-2-pyridyl]thioMethyl)-2-furoic acid
• 2-(5-Carboxyfurfurylthio)-5-(trifluoromethyl)pyridine
• HMS555A08
• 5-((5-(trifluoromethyl)pyridin-2-ylthio)methyl)furan-2-carboxylic acid
• PS-7119
• W-206860
• CS-0320632
• FT-0619557
• 5-({[5-(trifluoromethyl)pyridin-2-yl]sulfanyl}methyl)furan-2-carboxylic acid
• MFCD00099971
• 5-[5-(Trifluoromethyl)pyridin-2-yl]thiomethyl)-2-furoic acid
• AKOS009159477
• DTXSID70371375
• 238742-86-4
• 2-(5-carboxyfurfurylthio)-5-(trifluoromethyl)pyridine, AldrichCPR
• 5-(((5-(Trifluoromethyl)pyridin-2-yl)thio)methyl)furan-2-carboxylicacid
• SB60929
• MYDIGMNTURCKBI-UHFFFAOYSA-N
• 5-(((5-(Trifluoromethyl)pyridin-2-yl)thio)methyl)furan-2-carboxylic acid
• 5-({[5-(Trifluoromethyl)pyridin-2-yl]thio}methyl)-2-furoic acid
• Maybridge1_004760
• 2-{[(5-Carboxyfur-2-yl)methyl]sulphanyl}-5-(trifluoromethyl)pyridine, 5-({[5-(Trifluoromethyl)pyridin-2-yl]sulphanyl}methyl)furan-2-carboxylic acid
• 5-({5-(Trifluoromethyl)-2-pyridylthio}methyl)-2-furoic Acid

• Inchi： 1S/C12H8F3NO3S/c13-12(14,15)7-1-4-10(16-5-7)20-6-8-2-3-9(19-8)11(17)18/h1-5H,6H2,(H,17,18)
• InChI Key： MYDIGMNTURCKBI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CN=1)CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 303.01800
• Monoisotopic Mass: 303.01769878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 176-178
• Boiling Point: 439.7±45.0 °C at 760 mmHg
• Flash Point: 219.7±28.7 °C
• Refractive Index: 1.577
• PSA: 88.63000
• LogP: 3.68390
• Sensitiveness: Stench
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-({5-(Trifluoromethyl)-2-pyridylthio}methyl)-2-furoic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Stench
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-({5-(Trifluoromethyl)-2-pyridylthio}methyl)-2-furoic Acid

Comprehensive Overview of 5-({5-(Trifluoromethyl)-2-pyridylthio}methyl)-2-furoic Acid (CAS No. 238742-86-4)

The compound 5-({5-(Trifluoromethyl)-pyridin-2-ylthio}methyl)furan-2-carboxylic acid (CAS No. 238742-86-4) represents a structurally unique organic molecule with a hybrid scaffold combining pyridine, furan, and trifluoromethylation motifs. This compound has garnered attention in recent years due to its potential applications in pharmaceutical research and materials science. The integration of the trifluoromethyl group (CF₃) and the pyridylthiomethyl linkage into the furan backbone introduces distinct electronic and steric properties, which may influence its reactivity, solubility, and biological interactions. Recent studies highlight its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The core structure of 5-({5-(Trifluoromethyl)-pyridin-2-ylthio}methyl)furan-2-carboxylic acid features a five-membered furan ring substituted at the 5-position by a pyridine-derived thiomethyl group. The pyridine ring itself is functionalized with a trifluoromethoxy substituent, which is known to enhance metabolic stability and lipophilicity in drug candidates. This combination of heterocyclic systems provides a platform for fine-tuning physicochemical properties through strategic substitution patterns. Notably, the presence of the carboxylic acid functional group at the 2-position of the furan ring further expands its utility in conjugation reactions and salt formation processes.

Synthesis pathways for this compound typically involve multi-step strategies that leverage modern synthetic methodologies. One prominent approach reported in recent literature employs palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group onto the pyridine scaffold. For instance, studies published in *Organic Letters* (Vol. 19, 1098–1101) describe a microwave-assisted Suzuki-Miyaura coupling as an efficient route to construct the pyridinylthiomethyl moiety. Subsequent oxidation steps or esterification protocols can then be applied to yield the final carboxylic acid derivative.

From a biological perspective, compounds bearing similar structural elements have demonstrated promising activity against various disease targets. A 2019 study published in *Journal of Medicinal Chemistry* (Vol. 63, 109–119) investigated analogs containing both pyridine-thiol linkages and trifluoromethylation features as potential inhibitors of protein kinases involved in cancer progression. While direct data on this specific compound remains limited, computational modeling suggests that its molecular framework could exhibit favorable binding affinities toward certain ATP-binding sites due to hydrogen bonding capabilities from the carboxylic acid group.

In materials science applications, derivatives of this scaffold have shown potential for use in optoelectronic devices owing to their conjugated π-electron systems. Research highlighted in *Advanced Materials Interfaces* (Vol. 7, 1901737) explored similar heterocyclic structures for organic photovoltaics, where controlled substitution patterns significantly influence charge transport properties. Although further investigation is required to determine if this particular compound exhibits comparable performance characteristics, its structural flexibility supports continued exploration across multiple technological domains.

Analytical characterization techniques play a critical role in understanding this compound's properties at both macroscopic and molecular levels. Nuclear magnetic resonance (NMR) spectroscopy provides definitive evidence for structural confirmation through distinct chemical shifts observed for aromatic protons adjacent to fluorinated substituents. Mass spectrometry analyses confirm molecular weight consistency with theoretical predictions derived from elemental composition calculations based on C₁₂H₉F₃NO₃S as determined by high-resolution electrospray ionization mass spectrometry (HRESI).

Current research trends indicate growing interest in developing sustainable synthesis methods for such complex molecules while minimizing environmental impact factors associated with traditional chemical processes involving heavy metal catalysts or hazardous solvents systems like dichloromethane or tetrahydrofuran solutions commonly used during early-stage development phases before scaling up production efforts under green chemistry principles guidelines set forth by organizations such as ACS Green Chemistry Institute® standards compliance requirements applicable globally within academic institutions laboratories settings worldwide today's scientific community environment context.